Cas no 2137615-23-5 (N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide)

• Product Name: N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide
• CAS No: 2137615-23-5
• MF: C₁₃H₂₅N₃O
• MW: 239.35710310936
• CID: 6082162
• PubChem ID: 165478677
• Update Time: 2025-05-20

N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide
• EN300-1067762
• N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-4-carboxamide
• 2137615-23-5

• Inchi： 1S/C13H25N3O/c1-10(2)11(3)15-12(17)16-8-4-7-14-9-13(16)5-6-13/h10-11,14H,4-9H2,1-3H3,(H,15,17)
• InChI Key： KRPHZGYUOLWOCS-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C(C)C)N1CCCNCC21CC2

Computed Properties

• Exact Mass: 239.199762429g/mol
• Monoisotopic Mass: 239.199762429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.4Ų

Additional information on N-(3-methylbutan-2-yl)-4,8-diazaspiro2.6nonane-4-carboxamide

N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-4-carboxamide: A Comprehensive Overview

The compound with CAS number 2137615-23-5, commonly referred to as N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-4-carboxamide, has garnered significant attention in the field of organic chemistry due to its unique structural properties and potential applications in various industries. This compound is a spirocyclic amide, characterized by its spiro ring system and the presence of two nitrogen atoms within the structure. The spiro arrangement, where two rings share a single atom, contributes to its distinct chemical behavior and reactivity.

Recent studies have highlighted the importance of spirocyclic compounds in drug design and material science. The spiro[2.6]nonane core of this compound provides a rigid framework that can be exploited for designing bioactive molecules. Researchers have explored its potential as a scaffold for developing new pharmaceutical agents, particularly in the areas of antiviral and anticancer therapies. The presence of the carboxamide group further enhances its versatility, as it can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding.

One of the most intriguing aspects of N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-4-carboxamide is its ability to act as a chiral catalyst in asymmetric synthesis. The chiral environment created by the spiro ring system and the adjacent nitrogen atoms enables the selective formation of enantiomeric products in various organic reactions. This property has been leveraged in the synthesis of complex natural products and pharmaceutical intermediates, making it a valuable tool in modern organic chemistry.

In addition to its catalytic applications, this compound has shown promise in materials science. Its rigid structure and ability to form supramolecular assemblies make it a candidate for designing advanced materials such as liquid crystals and self-healing polymers. Recent research has focused on its use as a building block for constructing stimuli-responsive materials that can respond to external factors like temperature or pH changes.

The synthesis of N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-4-carboxamide involves a multi-step process that typically starts with the preparation of the spiro ring system followed by functionalization with the carboxamide group. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity. This approach not only enhances efficiency but also aligns with green chemistry principles by minimizing waste and energy consumption.

From an environmental perspective, this compound has been studied for its biodegradability and eco-friendly properties. Initial findings suggest that it exhibits moderate biodegradation under aerobic conditions, making it a more sustainable alternative compared to traditional organic compounds used in similar applications.

In conclusion, N-(3-methylbutan-2-yl)-4,8-diazaspiro[2.6]nonane-4-carboxamide (CAS 2137615-23-5) stands out as a versatile and multifaceted compound with potential applications across diverse fields. Its unique chemical structure, combined with recent advancements in synthetic methodologies and material science, positions it as a key player in future research and development endeavors.